Cas no 129178-63-8 (D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-)
129178-63-8 structure
Product Name:D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-
CAS No:129178-63-8
MF:C18H21N5O9
MW:451.387444257736
CID:144270
PubChem ID:3081758
Update Time:2025-04-19
D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy- Chemical and Physical Properties
Names and Identifiers
-
- D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-
- (2R,3R,4S)-3-acetamido-2-[(1R,2R)-3-[(4-azido-2-hydroxybenzoyl)amino]-1,2-dihydroxypropyl]-4-hydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid
- 5-N-acetyl-9-(4-azidosalicoylamido)-2-deoxy-2,3-didehydroneuraminic acid
- 5-(Acetylamino)-2,6-anhydro-9-((4-azido-2-hydroxybenzoyl)amino)-2,5,9-trideoxy-D-glycero-D-galacto-non-2-enonic acid
- 5-Acetamido-2,6-anhydro-9-(4'-azido-2'-hydroxybenzamido)-3,5,9-trideoxygalacto-nonuloso-2-enonic acid
- Asa-neu5Ac2en
- D-glycero-D-galacto-Non-1-enonic acid, 5-(acetylamino)-2,6-anhydro-9-((4-ozido-2-hydroxybenzoyl)amino)-3,5,9-trideoxy-
- Neuac2en
- 129178-63-8
- DTXSID40156090
-
- Inchi: 1S/C18H21N5O9/c1-7(24)21-14-11(26)5-13(18(30)31)32-16(14)15(28)12(27)6-20-17(29)9-3-2-8(22-23-19)4-10(9)25/h2-5,11-12,14-16,25-28H,6H2,1H3,(H,20,29)(H,21,24)(H,30,31)/t11-,12+,14+,15+,16+/m0/s1
- InChI Key: MHIKLXCRRQQUIN-OVJXPFRRSA-N
- SMILES: O1C(C(=O)O)=C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CNC(C1C=CC(=CC=1O)N=[N+]=[N-])=O)O)O)NC(C)=O)O
Computed Properties
- Exact Mass: 451.13403
- Monoisotopic Mass: 451.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 200Ų
Experimental Properties
- PSA: 234.41
D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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